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Compound of Interest

Compound Name: 2-Amino-5-fluoro-3-iodopyridine

Cat. No.: B113054 Get Quote

Essential Safety and Handling Guide for 2-
Amino-5-fluoro-3-iodopyridine
For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount. This document provides crucial safety and

logistical information for 2-Amino-5-fluoro-3-iodopyridine (CAS RN: 823218-51-5), a key

reagent in various research applications. Adherence to these guidelines is essential for

ensuring laboratory safety and operational integrity.

Hazard Identification and Classification
2-Amino-5-fluoro-3-iodopyridine is classified as a hazardous substance. The following table

summarizes its hazard classifications based on available safety data sheets.

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A) H319: Causes serious eye irritation

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled

Signal Word: Warning
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Pictogram: GHS07 (Exclamation Mark)

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 2-Amino-5-fluoro-3-
iodopyridine in any form (solid, powdered, or dissolved). The following table outlines the

recommended PPE.

Protection Type Recommended Equipment

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and other protective clothing as

necessary to prevent skin contact.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates should be used if ventilation is

inadequate or when handling large quantities.

Handling and Storage Procedures
Proper handling and storage are critical to minimize exposure risks and maintain the chemical's

integrity.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.[1]

Do not breathe dust or vapors.[1]

Wash hands thoroughly after handling.

Avoid eating, drinking, or smoking in the work area.

Storage:
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Store in a tightly sealed container in a cool, dry, and dark place.[1]

Keep in an inert atmosphere.[1]

Recommended storage temperature is between 2-8°C.[1]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial.

Exposure Route First-Aid Protocol

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Seek immediate medical

attention.

Skin Contact

In case of skin contact, immediately wash with

plenty of soap and water. Remove contaminated

clothing and seek medical attention if irritation

persists.

Eye Contact

In case of eye contact, immediately flush with

plenty of water for at least 15 minutes, lifting

upper and lower eyelids occasionally. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

If inhaled, move the person to fresh air. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Spill and Disposal Procedures
Accidental Release Measures:

Evacuate personnel from the spill area.

Wear appropriate PPE as outlined above.
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Avoid generating dust.

Carefully sweep up the solid material and place it into a suitable, labeled container for

disposal.

Wash the spill area thoroughly with soap and water.

Disposal Plan:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

This compound is a halogenated organic compound and may require specific disposal

procedures for hazardous waste.

Do not dispose of it down the drain or into the environment.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling 2-Amino-5-fluoro-3-
iodopyridine from receipt to disposal.
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Safe Handling Workflow for 2-Amino-5-fluoro-3-iodopyridine
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Caption: Logical workflow for handling 2-Amino-5-fluoro-3-iodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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